Cas no 868981-81-1 (N-{3-(benzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(2-methoxyphenyl)methylethanediamide)

• Product Name: N-{3-(benzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(2-methoxyphenyl)methylethanediamide
• CAS No: 868981-81-1
• MF: C₂₀H₂₃N₃O₆S
• MW: 433.478123903275
• CID: 6420638
• PubChem ID: 18561396
• Update Time: 2025-07-23

N-{3-(benzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(2-methoxyphenyl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(benzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(2-methoxyphenyl)methylethanediamide
• Ethanediamide, N1-[(2-methoxyphenyl)methyl]-N2-[[3-(phenylsulfonyl)-2-oxazolidinyl]methyl]-
• HMS2965G22
• N-{[3-(benzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}-N'-[(2-methoxyphenyl)methyl]ethanediamide
• MLS001236369
• 868981-81-1
• SMR000806464
• AKOS024613957
• N-[[3-(benzenesulfonyl)-1,3-oxazolidin-2-yl]methyl]-N'-[(2-methoxyphenyl)methyl]oxamide
• F1843-0092
• N1-(2-methoxybenzyl)-N2-((3-(phenylsulfonyl)oxazolidin-2-yl)methyl)oxalamide
• CHEMBL1330309

• Inchi： 1S/C20H23N3O6S/c1-28-17-10-6-5-7-15(17)13-21-19(24)20(25)22-14-18-23(11-12-29-18)30(26,27)16-8-3-2-4-9-16/h2-10,18H,11-14H2,1H3,(H,21,24)(H,22,25)
• InChI Key： VFAYCJCMHFOHSX-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1CCOC1CNC(C(NCC1C=CC=CC=1OC)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 433.13075664g/mol
• Monoisotopic Mass: 433.13075664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 122Ų

Experimental Properties

• Density: 1.332±0.06 g/cm3(Predicted)
• pka: 12.09±0.46(Predicted)

Additional information on N-{3-(benzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(2-methoxyphenyl)methylethanediamide

Comprehensive Overview of N-{3-(benzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(2-methoxyphenyl)methylethanediamide (CAS No. 868981-81-1)

N-{3-(benzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(2-methoxyphenyl)methylethanediamide (CAS No. 868981-81-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, characterized by its benzenesulfonyl and oxazolidin moieties, is often explored for its role in drug discovery and development. Researchers are particularly interested in its molecular interactions and bioactivity, which make it a promising candidate for targeted therapies.

The compound's chemical structure combines a methoxyphenyl group with an ethanediamide backbone, offering versatility in synthetic chemistry. Its CAS No. 868981-81-1 serves as a critical identifier in databases like PubChem and ChemSpider, where scientists frequently search for structure-activity relationships (SAR) and synthetic pathways. Given the rising demand for small-molecule inhibitors and enzyme modulators, this compound aligns with current trends in precision medicine and personalized therapeutics.

In recent years, the scientific community has focused on computational chemistry and AI-driven drug design to accelerate the discovery of novel compounds. N-{3-(benzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(2-methoxyphenyl)methylethanediamide has been studied using molecular docking simulations to predict its binding affinity with specific protein targets. Such approaches are pivotal in addressing challenges like drug resistance and off-target effects, which are hot topics in contemporary research.

Another area of interest is the compound's potential role in neuropharmacology. The presence of a methoxyphenyl group suggests possible interactions with central nervous system (CNS) receptors, making it relevant to studies on neurodegenerative diseases such as Alzheimer's and Parkinson's. Researchers are also investigating its metabolic stability and pharmacokinetic properties, which are crucial for determining its viability as a therapeutic agent.

From an industrial perspective, the synthesis of CAS No. 868981-81-1 involves multi-step organic reactions, including sulfonylation and amide coupling. These processes are optimized for high yield and purity, ensuring the compound meets the stringent requirements of pharmaceutical-grade materials. Manufacturers and suppliers often highlight its batch consistency and scalability, which are essential for large-scale production.

Environmental and green chemistry considerations are also shaping the discourse around this compound. Innovations in solvent-free synthesis and catalytic methods aim to reduce the ecological footprint of its production. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In summary, N-{3-(benzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(2-methoxyphenyl)methylethanediamide (CAS No. 868981-81-1) represents a fascinating intersection of medicinal chemistry, computational biology, and sustainable science. Its applications span from drug development to neurological research, making it a compound of enduring relevance in both academic and industrial settings.